Cas no 2751610-74-7 (3-(2-Methoxypropan-2-yl)oxetan-3-amine)
3-(2-Methoxypropan-2-yl)oxetan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2751610-74-7
- 3-(2-methoxypropan-2-yl)oxetan-3-amine
- EN300-37299415
- 3-(2-Methoxypropan-2-yl)oxetan-3-amine
-
- Inchi: 1S/C7H15NO2/c1-6(2,9-3)7(8)4-10-5-7/h4-5,8H2,1-3H3
- InChI Key: VZRNVFGWERBMGB-UHFFFAOYSA-N
- SMILES: O1CC(C1)(C(C)(C)OC)N
Computed Properties
- Exact Mass: 145.110278721g/mol
- Monoisotopic Mass: 145.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 44.5Ų
3-(2-Methoxypropan-2-yl)oxetan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37299415-0.05g |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 0.05g |
$315.0 | 2023-06-02 | |
| Enamine | EN300-37299415-0.1g |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 0.1g |
$470.0 | 2023-06-02 | |
| Enamine | EN300-37299415-0.25g |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 0.25g |
$672.0 | 2023-06-02 | |
| Enamine | EN300-37299415-0.5g |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 0.5g |
$1058.0 | 2023-06-02 | |
| Enamine | EN300-37299415-1.0g |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 1g |
$1357.0 | 2023-06-02 | |
| Enamine | EN300-37299415-2.5g |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 2.5g |
$2660.0 | 2023-06-02 | |
| Enamine | EN300-37299415-5.0g |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 5g |
$3935.0 | 2023-06-02 | |
| Enamine | EN300-37299415-10.0g |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 10g |
$5837.0 | 2023-06-02 | |
| Aaron | AR028YW9-50mg |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 50mg |
$459.00 | 2025-02-17 | |
| Aaron | AR028YW9-100mg |
3-(2-methoxypropan-2-yl)oxetan-3-amine |
2751610-74-7 | 95% | 100mg |
$672.00 | 2025-02-17 |
3-(2-Methoxypropan-2-yl)oxetan-3-amine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 3-(2-Methoxypropan-2-yl)oxetan-3-amine
3-(2-Methoxypropan-2-yl)oxetan-3-amine: An Overview of a Promising Compound (CAS No. 2751610-74-7)
3-(2-Methoxypropan-2-yl)oxetan-3-amine (CAS No. 2751610-74-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers with a broad range of biological activities. The presence of the methoxypropan-2-yl substituent on the oxetane ring imparts additional stability and reactivity, making it an attractive candidate for various pharmaceutical and chemical applications.
The chemical structure of 3-(2-Methoxypropan-2-yl)oxetan-3-amine is characterized by a four-membered oxetane ring with an amine group at the 3-position and a 2-methoxypropan-2-yl substituent at the 2-position. This unique arrangement provides a balance between hydrophilic and hydrophobic properties, which is crucial for optimizing its pharmacokinetic and pharmacodynamic profiles. The methoxy group enhances the lipophilicity of the compound, facilitating its cellular uptake and distribution, while the amine group confers basicity and potential interaction with biological targets.
Recent studies have highlighted the potential of 3-(2-Methoxypropan-2-yl)oxetan-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, where it has shown promising results in preclinical models. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit apoptosis and reduce oxidative stress, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In addition to its neuroprotective properties, 3-(2-Methoxypropan-2-yl)oxetan-3-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses play a critical role in many chronic diseases, including cardiovascular diseases, arthritis, and autoimmune disorders. Preclinical studies have shown that this compound can effectively suppress pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage. These findings suggest that 3-(2-Methoxypropan-2-yl)oxetan-3-amine could be a valuable therapeutic option for managing inflammatory conditions.
The pharmacological profile of 3-(2-Methoxypropan-2-yl)oxetan-3-amine has been further characterized through extensive in vitro and in vivo studies. In vitro assays have demonstrated its high potency and selectivity towards specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These interactions are crucial for mediating its therapeutic effects and minimizing off-target side effects. In vivo studies have confirmed its favorable pharmacokinetic properties, including good oral bioavailability, low clearance, and extended half-life, which are essential for developing effective drug formulations.
The safety profile of 3-(2-Methoxypropan-2-yl)oxetan-3-amine has also been evaluated in preclinical toxicity studies. These studies have shown that it is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological functions. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to evaluate the safety, tolerability, and pharmacokinetics of this compound in healthy volunteers.
Beyond its therapeutic applications, 3-(2-Methoxypropan-2-yl)oxetan-3-amine has also found use as a valuable tool in chemical biology research. Its unique structure makes it an excellent scaffold for designing novel compounds with tailored biological activities. Researchers are actively exploring its derivatives to enhance specific properties such as potency, selectivity, and metabolic stability. These efforts aim to develop more effective drugs for treating various diseases while minimizing side effects.
In conclusion, 3-(2-Methoxypropan-2-yl)oxetan-3-amine (CAS No. 2751610-74-7) represents a promising compound with a wide range of potential applications in both medicinal chemistry and chemical biology. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, paving the way for future advancements in drug discovery and development.
2751610-74-7 (3-(2-Methoxypropan-2-yl)oxetan-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)